Cas no 51632-36-1 (4-Methyl-α-(1-methylethyl)-benzeneacetic Acid)

4-Methyl-α-(1-methylethyl)-benzeneacetic Acid structure
51632-36-1 structure
Product Name:4-Methyl-α-(1-methylethyl)-benzeneacetic Acid
CAS No:51632-36-1
MF:C12H16O2
MW:192.254243850708
MDL:MFCD11590435
CID:361805
PubChem ID:10241667
Update Time:2024-11-06

4-Methyl-α-(1-methylethyl)-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-methyl-a-(1-methylethyl)-
    • 3-methyl-2-(4-methylphenyl)butanoic Acid
    • (S)-4-Methyl-alpha-isopropylbenzeneacetic acid
    • Benzeneacetic acid,4-methyl-alpha-(1-methylethyl)-
    • Benzeneacetic acid, 4-methyl-alpha-(1-methylethyl)-
    • 3-Methyl-2-(p-tolyl)butanoic acid
    • 51632-36-1
    • G72956
    • 3-methyl-2-(4-methylphenyl)butanoicAcid
    • SCHEMBL11315150
    • CS-0273458
    • EN300-1138421
    • NS-01842
    • MFCD11590435
    • AKOS011681239
    • 4-Methyl-α-(1-methylethyl)-benzeneacetic Acid
    • MDL: MFCD11590435
    • Inchi: 1S/C12H16O2/c1-8(2)11(12(13)14)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3,(H,13,14)
    • InChI Key: VIECDMJPZIPGAX-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC(C)=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.1

4-Methyl-α-(1-methylethyl)-benzeneacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B188865-10mg
4-Methyl-α-(1-methylethyl)-benzeneacetic Acid
51632-36-1
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$ 50.00 2022-06-07
TRC
B188865-50mg
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51632-36-1
50mg
$ 210.00 2022-06-07
TRC
B188865-100mg
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$ 320.00 2022-06-07
OTAVAchemicals
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Enamine
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Enamine
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Enamine
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